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Compound of Interest

Compound Name: Monoethyl adipate

Cat. No.: B1234035 Get Quote

A Technical Guide to the Physical Properties of
Monoethyl Adipate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of monoethyl
adipate, a significant intermediate in various chemical syntheses. The focus of this document

is on its melting and boiling points, critical parameters for its handling, purification, and

application in research and development.

Core Physical Properties
Monoethyl adipate is a white to off-white crystalline solid at room temperature. Its physical

characteristics are crucial for its application in organic synthesis and pharmaceutical

development.

Quantitative Data Summary
The melting and boiling points of monoethyl adipate have been reported in the literature. A

summary of these values is presented in the table below for easy reference and comparison.
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Physical Property Value Conditions

Melting Point 28-29 °C -

Melting Point 29.00 °C 760.00 mm Hg

Boiling Point 285.00 °C 760.00 mm Hg

Boiling Point 180 °C 18 mmHg

Experimental Protocols
While specific experimental details for the determination of the physical properties of

monoethyl adipate are not extensively published, the following sections describe standard

and widely accepted laboratory protocols for measuring the melting and boiling points of

organic compounds. These methodologies are representative of the techniques likely employed

to determine the values cited above.

Melting Point Determination: Capillary Tube Method
The capillary tube method is a common and reliable technique for determining the melting point

of a crystalline solid.[1][2][3][4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[2]

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula

Procedure:

Sample Preparation: The monoethyl adipate sample must be completely dry and finely

powdered.[1][5] If necessary, the sample is ground using a mortar and pestle.
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Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.[5]

[6] This process is repeated until a sample height of 2-3 mm is achieved.[3][6]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.[2][6] A calibrated thermometer is inserted into the designated port.

Heating and Observation: The apparatus is heated at a controlled rate. An initial rapid

heating can be used to determine an approximate melting point.[2][3] For an accurate

measurement, the heating rate should be slow, around 1-2 °C per minute, as the

temperature approaches the expected melting point.[2][3]

Data Recording: The temperature at which the first droplet of liquid appears is recorded as

the initial melting point. The temperature at which the entire solid has transitioned to a liquid

is recorded as the final melting point. The melting range is reported as the interval between

these two temperatures.[2][3]

Boiling Point Determination: Distillation Method
For larger sample volumes, the boiling point can be accurately determined using a simple

distillation setup.[7][8][9][10][11]

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer and adapter

Heating mantle or oil bath

Boiling chips

Procedure:
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Apparatus Assembly: A simple distillation apparatus is assembled. The distillation flask is

charged with the liquid monoethyl adipate and a few boiling chips to ensure smooth boiling.

Thermometer Placement: The thermometer is positioned in the neck of the distillation flask

so that the top of the mercury bulb is level with the bottom of the side arm leading to the

condenser. This ensures that the recorded temperature is that of the vapor in equilibrium with

the boiling liquid.

Heating: The flask is heated gently. As the liquid boils, the vapor rises, and the temperature

on the thermometer will increase.

Boiling Point Reading: The temperature is recorded when it stabilizes, and there is a steady

condensation of vapor on the thermometer bulb and distillation into the receiving flask. This

stable temperature is the boiling point of the liquid at the recorded atmospheric pressure.[7]

[11]

Boiling Point Determination: Thiele Tube Method
For smaller quantities of liquid, the Thiele tube method is a convenient alternative for

determining the boiling point.[8]

Apparatus:

Thiele tube

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating oil (e.g., mineral oil)

Bunsen burner or microburner

Procedure:
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Sample Preparation: A small amount of liquid monoethyl adipate is placed in the small test

tube. A capillary tube, with its sealed end uppermost, is placed inside the test tube.

Apparatus Setup: The test tube assembly is attached to a thermometer. The entire assembly

is then placed in the Thiele tube containing heating oil, ensuring the sample is below the oil

level.

Heating: The side arm of the Thiele tube is heated gently. This design promotes convection

currents that ensure uniform heating of the oil bath.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Heating is continued until a steady stream of bubbles is observed.

Boiling Point Reading: The heat source is removed, and the apparatus is allowed to cool.

The temperature at which the bubbling stops and the liquid just begins to enter the capillary

tube is recorded as the boiling point.[12]

Process Visualization
The following diagram illustrates the general workflow for the determination of the physical

properties of an organic compound like monoethyl adipate.
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Caption: Workflow for Determining Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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